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Compound of Interest

Compound Name: Inogatran

Cat. No.: B133910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Inogatran is a potent, selective, and direct inhibitor of thrombin, playing a critical role in

thrombosis and hemostasis research.[1][2][3][4][5] Proper preparation of stock solutions is

paramount for accurate and reproducible experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of Inogatran stock solutions using

dimethyl sulfoxide (DMSO) as a solvent, ensuring the compound's stability and integrity.

Chemical and Physical Properties of Inogatran
Inogatran is a synthetic, low molecular weight peptidomimetic compound.[3][4] Its key

properties are summarized in the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b133910?utm_src=pdf-interest
https://www.benchchem.com/product/b133910?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Inogatran
https://www.medchemexpress.com/Inogatran.html
https://en.wikipedia.org/wiki/Inogatran
https://pubmed.ncbi.nlm.nih.gov/9058487/
https://pubmed.ncbi.nlm.nih.gov/8845466/
https://www.benchchem.com/product/b133910?utm_src=pdf-body
https://www.benchchem.com/product/b133910?utm_src=pdf-body
https://www.benchchem.com/product/b133910?utm_src=pdf-body
https://en.wikipedia.org/wiki/Inogatran
https://pubmed.ncbi.nlm.nih.gov/9058487/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C21H38N6O4 [1][3]

Molar Mass 438.56 g/mol [6]

CAS Number 155415-08-0 [1][3][6]

Appearance Solid (assumed) General knowledge

Solubility Soluble in DMSO [6]

Mechanism of Action Direct Thrombin Inhibitor [1][2][7]

Experimental Protocol: Preparation of a 10 mM
Inogatran Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of Inogatran in DMSO.

Adjust the quantities accordingly for different desired concentrations.

Materials:

Inogatran powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block set to 37°C

Ultrasonic bath

Procedure:
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Pre-weighing Preparation: Ensure the analytical balance is calibrated and level. Place a

sterile microcentrifuge tube on the balance and tare it.

Weighing Inogatran: Carefully weigh out 4.39 mg of Inogatran powder into the tared

microcentrifuge tube. This corresponds to approximately 10 µmol of the compound (based

on a molar mass of 438.56 g/mol ).

Adding DMSO: Using a calibrated micropipette, add 1 mL of high-purity DMSO to the

microcentrifuge tube containing the Inogatran powder.

Dissolution:

Close the tube securely and vortex for 30-60 seconds to facilitate initial mixing.

To ensure complete dissolution, warm the solution by placing the tube in a 37°C water

bath or heat block for 5-10 minutes.[6]

Following warming, place the tube in an ultrasonic bath for 5-10 minutes to break up any

remaining particulates.[6]

Visually inspect the solution to ensure it is clear and free of any visible precipitate.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[6]

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[6]

For short-term storage (up to 1 month), store at -20°C.[6]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling Inogatran and DMSO.
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Perform all weighing and solvent addition steps in a well-ventilated area or a chemical fume

hood.

Consult the Safety Data Sheet (SDS) for Inogatran and DMSO for comprehensive safety

information.

Experimental Workflow and Signaling Pathway
Experimental Workflow:

The following diagram illustrates the sequential steps for preparing the Inogatran stock

solution.
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Caption: Workflow for preparing Inogatran stock solution in DMSO.

Signaling Pathway:
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Inogatran functions as a direct thrombin inhibitor, a key enzyme in the coagulation cascade.

The diagram below shows its point of intervention.
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Caption: Inogatran directly inhibits Thrombin, preventing fibrin formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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